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Compound of Interest

Compound Name: SR9009

Cat. No.: B610982

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical guidance for the handling and disposal of
SR9009, also known as Stenabolic. The following procedures are designed to minimize
exposure risk and ensure a safe laboratory environment. Although some Safety Data Sheets
(SDS) classify SR9009 as a nhon-hazardous substance, its chemical and toxicological
properties have not been fully investigated.[1][2] Therefore, it is imperative to treat SR9009 as
a potentially hazardous compound and adhere to stringent safety protocols.[3]

l. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent accidental exposure through
inhalation, skin, or eye contact.
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PPE Category

Specification

Rationale

Eye Protection

ANSI Z87.1-rated safety

glasses or chemical splash

goggles.

Protects eyes from splashes

and airborne patrticles.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, minimum
standard BS EN 374:2003).[1]

Prevents direct skin contact.
Gloves should be inspected for
integrity before each use and
changed immediately if

contaminated.

Body Protection

A long-sleeved laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required for standard
handling in an approved

engineering control.

A NIOSH-approved respirator
may be necessary for spill
cleanup or when handling
large quantities outside of a

fume hood.

Il. Operational Plan: Step-by-Step Handling

Procedure

Adherence to a strict operational workflow is critical. All personnel must be trained on these

procedures before handling SR9009. A laboratory safety shower and eyewash station must be

readily accessible.[1]

A. Preparation & Weighing

o Designated Area: Conduct all handling of SR9009 powder within a certified chemical fume

hood to minimize inhalation risk.[1]

o Decontamination: Before starting, ensure the work surface inside the fume hood is clean and

decontaminated.

+ PPE Donning: Put on all required PPE (lab coat, gloves, eye protection) before entering the

designated handling area.
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» Weighing: When weighing the solid compound, use anti-static weigh paper or a tared
container. Handle gently to avoid creating airborne dust.[1]

B. Solubilization

¢ Solvent Handling: SR9009 is soluble in organic solvents such as ethanol, DMSO, and DMF.
[3] These solvents should also be handled within the fume hood with appropriate PPE.

e Inert Gas: When preparing a stock solution, it is recommended to purge the solvent of choice
with an inert gas.[3]

e Mixing: Add the solvent to the weighed SR9009 powder slowly to prevent splashing. Cap the
container securely before vortexing or sonicating to ensure complete dissolution.

C. Post-Handling

o Decontamination: Thoroughly decontaminate the work surface, balance, and any equipment
used with an appropriate cleaning agent (e.g., 70% ethanol).

o PPE Doffing: Remove PPE in the correct order (gloves first, followed by lab coat and eye
protection) to prevent cross-contamination.

o Hand Washing: Immediately and thoroughly wash hands with soap and water after removing
PPE.[1][3]

lll. Emergency & Spill Response

Accidental exposure or spillage requires immediate and decisive action.
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Exposure Type First Aid Protocol

Move the individual to fresh air immediately. If
breathing is difficult or stops, provide respiratory

Inhalation . . . :
support and seek immediate medical attention.

[1]

Remove contaminated clothing and wash the
) affected skin area with copious amounts of soap
Skin Contact )
and water for at least 15 minutes.[1] Seek

medical attention.

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the
Eye Contact ] ] ] ]

eyelids open.[1] Seek immediate medical

attention.

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person.[1] Seek immediate medical

attention.

Spill Cleanup Protocol:

Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[2]

Contain: For a solid spill, gently cover with a suitable absorbent material to avoid raising
dust.[1] For a liquid spill, use chemical absorbent pads or granules.

Collect: Carefully sweep or wipe up the contained material and place it into a sealed,
properly labeled hazardous waste container.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent.

IV. Disposal Plan
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As a research chemical with unknown long-term hazards, SR9009 and all associated materials
must be disposed of as hazardous chemical waste. Do not discharge to the sewer or mix with
general trash.[1][2]

A. Waste Segregation & Collection

» SR9009 Waste: Dispose of expired or unused SR9009 in its original container or a new,
clearly labeled hazardous waste container. The label should read "Hazardous Waste:
SR9009".

o Contaminated Labware: Disposable items such as pipette tips, tubes, and weigh boats that
have come into direct contact with SR9009 must be placed in a designated, sealed, and
clearly labeled hazardous waste container.[4]

o Contaminated PPE: Used gloves, masks, and disposable lab coats must be collected in a
separate, sealed bag or container labeled "Hazardous Waste: Contaminated PPE".[4]

B. Storage & Disposal

o Storage: Store all hazardous waste containers in a designated, secure area away from
general laboratory traffic, pending collection.

» Disposal Service: Arrange for the collection and disposal of all SR9009-related hazardous
waste through your institution's Environmental Health & Safety (EHS) office or a licensed
hazardous waste management company.[2][4]

V. SR9009 Properties

The following table summarizes key quantitative data for SR9009.
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Property Value Source
Molecular Formula C20H24CIN304S [1]
Molecular Weight 437.94 g/mol [1][5]
CAS Number 1379686-30-2 [1]
Purity >98% [31[5]
Physical Form Crystalline solid [3]
Storage Temperature -20°C [3]

. ~14 mg/mL in Ethanol; ~30
Solubility _ [3]
mg/mL in DMSO and DMF

Occupational Exposure Limits Not established [1][2]

Workflow Visualization

The following diagram outlines the complete, safe workflow for handling SR9009 from initial
preparation to final disposal.
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Caption: SR9009 Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

e 2. acs.org [acs.org]

o 3. creativesafetysupply.com [creativesafetysupply.com]
e 4. hazmatschool.com [hazmatschool.com]

e 5. butterfliesnow.com [butterfliesnow.com]

 To cite this document: BenchChem. [Essential Safety & Handling Protocols for SR9009
(Stenabolic)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b610982#personal-protective-equipment-for-handling-
sr9009]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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